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Compound of Interest

Compound Name: Cy5.5 amine
Cat. No.: B16075113
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Cy5.5 amine, a near-infrared fluorescent dye commonly utilized in biological imaging and
bioconjugation applications. Adherence to these guidelines is crucial for ensuring laboratory
safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

Cy5.5 amine is a functionalized cyanine dye containing a primary amine group, which allows
for its conjugation to various molecules such as proteins, antibodies, and nanoparticles.[1][2]
Its key properties are summarized in the table below.
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Property Value References
Chemical Formula C46H58CI2N40 [2]
Molecular Weight 753.9 g/mol [2]
Appearance Dark blue or purple solid [3]

Excitation Maximum (Aex) ~673-675 nm [2][4]
Emission Maximum (Aem) ~694-707 nm [2][4]

Molar Extinction Coefficient ~209,000 cm~—tM—1 [2]

Solubility Soluble in DMSO and DMF [2][5]
Storage Temperature -20°C, protected from light [2]

Hazard Identification and Toxicity

While specific quantitative toxicity data such as an LD50 for Cy5.5 amine is not readily
available in the literature, the hazards of cyanine dyes have not been thoroughly investigated,
and caution is advised.[6] Some cyanine dyes have been shown to exhibit cytotoxicity, and
their effects can be cell-type specific.[6] It is prudent to treat Cy5.5 amine as a potentially
hazardous substance.

Potential Hazards:
o Skin and Eye Irritation: Direct contact with the dye powder or solution may cause irritation.

o Respiratory Tract Irritation: Inhalation of the powdered form may irritate the respiratory
system.

e Unknown Long-term Effects: The chronic toxicological properties of Cy5.5 amine have not
been extensively studied.

The following table includes available quantitative data on the toxicity of related cyanine dyes
to provide a conservative estimate of potential hazards.
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Cell
Compound Assay . . Result References
Line/Organism

Hydrophilic
_ Acute Tolerance ,
Cyanine Dye Mice > 5446 mg/kg [6]
(approx. LD50)

(SIDAG)
Cytotoxic at 1
Various Cyanine o MM (paired with
i Cell Viability A549 cells [7]
Cations small hard
anions)
Asymmetric
) Cell-type
Cyanine Dye o )
Cytotoxicity Various dependent [6]
(CellTox™ o
cytotoxicity
Green)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Cy5.5
amine in both powdered and solution form.
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PPE Category Recommendation

Safety glasses with side shields or chemical
) splash goggles. A face shield is recommended
Eye and Face Protection ] - )
when handling larger quantities or when there is

a risk of splashing.

Chemical-resistant gloves (e.qg., nitrile). Change
Hand Protection gloves immediately if they become

contaminated.

A laboratory coat should be worn and buttoned.
] For procedures with a high risk of splashing, a
Body Protection ) ) )
chemical-resistant apron over the lab coat is

recommended.

All handling of the solid, powdered form of
Respiratory Protection Cy5.5 amine should be performed in a certified

chemical fume hood to prevent inhalation.

Handling and Storage Procedures

Proper handling and storage are critical to ensure the stability of the dye and the safety of
laboratory personnel.

Handling:

* Weighing: Always weigh the lyophilized powder in a chemical fume hood.[8] Use anti-static
weighing paper or a dedicated spatula.

¢ Reconstitution: Reconstitute the lyophilized powder by slowly adding the recommended
solvent (typically DMSO or DMF) to the vial to avoid generating aerosols.[9] Gently vortex or
pipette to dissolve. Refer to the manufacturer's instructions for the specific product.

e General Precautions: Avoid creating dust.[8] Avoid contact with skin and eyes. Do not eat,
drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Storage:
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» Store the lyophilized powder and reconstituted solutions at -20°C.
e Protect from light to prevent photobleaching.
o Store in a tightly sealed container to prevent moisture absorption.

Experimental Protocols
Reconstitution of Lyophilized Cy5.5 Amine

This protocol outlines the general steps for reconstituting powdered Cy5.5 amine.

Preparation

Reconstitution Storage
Ensure powder is

. ure x lh—>e bottom Centrifuge vial briefly

Gently vortex or pipette | |
to dissolve

In a fume hood Add appropriate volume
of anhydrous DMSO/DMF

Click to download full resolution via product page

Reconstitution workflow for lyophilized Cy5.5 amine.

Methodology:

 Allow the vial of lyophilized Cy5.5 amine to warm to room temperature before opening to
prevent condensation.

 Briefly centrifuge the vial to ensure all the powder is at the bottom.
 In a chemical fume hood, carefully open the vial.

e Using a calibrated pipette, add the required volume of anhydrous DMSO or DMF to achieve
the desired stock concentration.

o Gently vortex the vial or pipette the solution up and down until the dye is completely
dissolved. Avoid vigorous shaking to prevent foaming.
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e For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C, protected from light.

General Protocol for Antibody Conjugation

Cy5.5 amine can be conjugated to carboxyl groups on antibodies or other proteins using a
coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).
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Antibody Activation

Prepare antibody in
amine-free buffer
(e.g., MES, pH 6.0)

:

Add EDC and Sulfo-NHS
to activate carboxyl groups

:

Incubate for 15-30 min
at room temperature

[nitiate conjugation

Conjugati%n Reaction

Add Cy5.5 amine solution
to the activated antibody

:

Incubate for 2 hours to overnight
at room temperature, protected from light

Stop reaction

Purifiv"ation
Remove unreacted dye using
size-exclusion chromatography
or dialysis

:

Characterize the conjugate
(Degree of Labeling)

Click to download full resolution via product page

Workflow for conjugating Cy5.5 amine to an antibody.
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Methodology:

Antibody Preparation: Prepare the antibody in an amine-free buffer, such as 0.1 M MES
buffer at pH 6.0.

Activation of Carboxyl Groups: Add EDC and Sulfo-NHS to the antibody solution to activate
the carboxyl groups.

Incubation: Incubate the mixture for 15-30 minutes at room temperature.

Conjugation: Add the reconstituted Cy5.5 amine solution to the activated antibody. The
molar ratio of dye to antibody should be optimized for the specific application.

Reaction: Incubate the reaction mixture for 2 hours to overnight at room temperature,
protected from light.

Purification: Purify the Cy5.5-conjugated antibody from unreacted dye using size-exclusion
chromatography (e.g., a desalting column) or dialysis.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).

Signaling Pathway Visualization

Cy5.5-labeled molecules are powerful tools for visualizing and tracking components of

signaling pathways. Below are examples of how Cy5.5-labeled probes can be used to study

the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor

(VEGF) signaling pathways.

EGFR Signaling Pathway

Cyb5.5-labeled Epidermal Growth Factor (EGF) or anti-EGFR antibodies can be used to track
the internalization and downstream signaling of the EGFR.[10][11]
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Visualization of the EGFR signaling pathway using a Cy5.5-labeled ligand.
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VEGEF Signaling Pathway

Fluorescently labeled VEGF or anti-VEGF antibodies can be used to study angiogenesis and
vascular permeability.[12][13]
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Tracking the VEGF signaling pathway with a Cy5.5-labeled growth factor.

Spill and Waste Disposal

Proper management of spills and waste is essential to prevent environmental contamination
and personnel exposure.
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Spill Cleanup:
o Alert personnel in the immediate area.
o Wear appropriate PPE as described in Section 3.

o For solid spills: Gently cover the spill with absorbent material to avoid raising dust. Moisten
the material with water and carefully scoop it into a labeled waste container.

 For liquid spills: Cover the spill with an absorbent material (e.g., chemical absorbent pads or
vermiculite).

o Decontaminate the area: Clean the spill area with a suitable detergent and water. For
surfaces that may have absorbed the dye, a specialized fluorescent dye cleaner may be
necessary.[14]

» Dispose of all cleanup materials as hazardous waste.
Waste Disposal:

» All waste contaminated with Cy5.5 amine, including unused solutions, contaminated labware
(e.g., pipette tips, tubes), and spill cleanup materials, should be collected in a clearly labeled,
sealed container for hazardous chemical waste.

» Do not dispose of Cy5.5 amine waste down the drain or in the regular trash.[15][16]

» Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.[7]

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to institutional
safety protocols. Always consult the Safety Data Sheet (SDS) for the specific product you are
using and follow all applicable safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b16075113?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16075113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

